ethyl (E)-4-(4-bromo-2-formyl-6-methoxyphenoxy)but-2-enoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl (E)-4-(4-bromo-2-formyl-6-methoxyphenoxy)but-2-enoate is a chemical compound that belongs to the family of butenoates. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and agricultural sciences.
Scientific Research Applications
Synthesis of Complex Molecules
Ethyl (E)-4-(4-bromo-2-formyl-6-methoxyphenoxy)but-2-enoate could potentially be involved in complex molecule synthesis, similar to ethyl E-5-(4-ethyl-2-hydroxyphenyl)-2-pentenoate, which was used in the synthesis of (±)-coronafacic acid through Wessely oxidation and intramolecular Diels–Alder reactions (Yates et al., 1993). This illustrates the compound's potential utility in synthetic routes to complex natural products.
Molecular Interaction Studies
Compounds with similar structures, such as ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate, have been used to study rare non-hydrogen bonding interactions of N⋯π and O⋯π types, which play a crucial role in molecular self-assembly and crystal packing (Zhang et al., 2011). Such studies could be pertinent for the design of new materials and understanding molecular recognition processes.
Biological Activity Research
Ethyl 4-[2-(tert-butylcarbonyloxy)butoxy]benzoate (ETB), a compound with similar functionality, was studied for its juvenile hormone (JH) antagonist activity, indicating potential applications in pest control and insect growth regulation (Kuwano et al., 2008). This suggests possible research avenues for ethyl (E)-4-(4-bromo-2-formyl-6-methoxyphenoxy)but-2-enoate in the development of novel bioactive compounds.
Crystal and Molecular Structure Analysis
Research on ethyl 4-(4-hydroxyphenyl)-6-(6-methoxy-2-naphthyl)-2-oxocyclohex-3-ene-1-carboxylate and similar molecules emphasizes the importance of X-ray crystallography in understanding the structural aspects of complex organic compounds, which can have implications for their reactivity and properties (Kaur et al., 2012). Such structural studies are essential for the rational design of new materials and pharmaceuticals.
Nonlinear Optical Properties
In silico screening of derivatives of ethyl 4-[(E)-(2-hydroxy-4-methoxyphenyl)methyleneamino]benzoate for nonlinear optical (NLO) activities suggests the potential for compounds with similar structures, like ethyl (E)-4-(4-bromo-2-formyl-6-methoxyphenoxy)but-2-enoate, to be promising candidates for NLO materials. This has implications for their use in optical technologies (Kiven et al., 2023).
properties
IUPAC Name |
ethyl (E)-4-(4-bromo-2-formyl-6-methoxyphenoxy)but-2-enoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15BrO5/c1-3-19-13(17)5-4-6-20-14-10(9-16)7-11(15)8-12(14)18-2/h4-5,7-9H,3,6H2,1-2H3/b5-4+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFIWUPFXVIADNZ-SNAWJCMRSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=CCOC1=C(C=C(C=C1OC)Br)C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C/COC1=C(C=C(C=C1OC)Br)C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15BrO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl (E)-4-(4-bromo-2-formyl-6-methoxyphenoxy)but-2-enoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.